Cas no 883153-32-0 (N/A)

• Product name: N/A
• CAS No: 883153-32-0
• MF: C₃₁H₃₈O₁₁
• MW: 586.62683057785
• CID: 2070591
• PubChem ID: 11657186

N/A Chemical and Physical Properties

Names and Identifiers

• (+)-Lancifodilactone J
• Lancifodilactone J
• ((1S,3R,7R,10S,12S,13R,15S,16S,17S,18S,20S)-15-hydroxy-9,9,18,20-tetramethyl-17-((2R)-4-methyl-5-oxo-2H-furan-2-yl)-5,14,19-trioxo-4,8,23-trioxahexacyclo(13.7.1.01,13.03,7.03,10.016,20)tricosan-12-yl) acetate
• [(1S,3R,7R,10S,12S,13R,15S,16S,17S,18S,20S)-15-hydroxy-9,9,18,20-tetramethyl-17-[(2R)-4-methyl-5-oxo-2H-furan-2-yl]-5,14,19-trioxo-4,8,23-trioxahexacyclo[13.7.1.01,13.03,7.03,10.016,20]tricosan-12-yl] acetate
• CHEMBL510575
• 883153-32-0
• N/A

• Inchi： InChI=1S/C31H38O11/c1-13-9-16(39-26(13)36)21-14(2)24(34)28(6)7-8-29-12-30-18(27(4,5)40-19(30)11-20(33)41-30)10-17(38-15(3)32)22(29)25(35)31(37,42-29)23(21)28/h9,14,16-19,21-23,37H,7-8,10-12H2,1-6H3
• InChI Key： RXNQFRVLPNMCHU-UHFFFAOYSA-N
• SMILES： CC1C(C2OC(=O)C(C)=C2)C2C(C)(CCC34CC56OC(=O)CC5OC(C)(C)C6CC(OC(C)=O)C3C(=O)C2(O)O4)C1=O |c:8|

Computed Properties

• Exact Mass: 586.24141202Da
• Monoisotopic Mass: 586.24141202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 0.978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds